6-(Piperidine-1-sulfonyl)-benzothiazol-2-ylamine
Description
6-(Piperidine-1-sulfonyl)-benzothiazol-2-ylamine is a chemical compound that has a wide range of applications in scientific research. It is commonly used as a tool compound to investigate the biological activity of various proteins and enzymes.
Scientific Research Applications
Synthesis and Structural Analysis
Researchers have developed various synthetic routes to produce benzothiazole derivatives, including 6-(Piperidine-1-sulfonyl)-benzothiazol-2-ylamine, highlighting their structural diversity and potential for further modification. These compounds are synthesized through reactions involving 2-amino substituted benzothiazoles, p-acetamidobenzenesulfonyl chloride, and other reagents, leading to the formation of compounds with potential antibacterial and antifungal properties (Patel & Agravat, 2007; Patel & Agravat, 2009).
Biological Activities
- Antimicrobial Activity: Benzothiazole derivatives have been screened for their antibacterial and antifungal activities, demonstrating considerable effectiveness against various pathogens. This suggests their potential application in developing new antimicrobial agents (El‐Emary et al., 2002; Aziz‐ur‐Rehman et al., 2017).
- Anticancer Potential: Certain benzothiazole derivatives have been evaluated for their anticancer properties, indicating the significance of the sulfonyl and piperidine components in enhancing potency against specific cancer cell lines (Wang et al., 2009).
- Enzyme Inhibition: Some compounds exhibit potential as enzyme inhibitors, offering insights into the development of therapeutic agents targeting specific biochemical pathways (Vinaya et al., 2009).
properties
IUPAC Name |
6-piperidin-1-ylsulfonyl-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2S2/c13-12-14-10-5-4-9(8-11(10)18-12)19(16,17)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2,(H2,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKIZHBKUIJEGEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)N=C(S3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl (2R)-2-[(3-chloropyrazin-2-yl)methylcarbamoyl]azetidine-1-carboxylate](/img/structure/B2998218.png)
![3-[5-(4-chlorophenyl)-2-furyl]-N-(4-fluorophenyl)propanamide](/img/structure/B2998221.png)
![13-(2-Methylpropyl)-8-phenyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione](/img/structure/B2998223.png)
![2-[4-(Tert-butyl)phenyl]-2-pyrrolidinylethylamine](/img/structure/B2998224.png)
![N-[cyano(2-methoxyphenyl)methyl]-4-(5-methyl-1H-pyrazol-1-yl)benzamide](/img/structure/B2998228.png)
![3-(4-chlorophenyl)sulfonyl-N-[(4-fluorophenyl)methyl]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2998229.png)
![N-[1-(5-chloro-2-methoxyanilino)-2-(4-methylphenyl)-2-oxoethyl]furan-2-carboxamide](/img/structure/B2998231.png)
![1-Phenyl-2-azaspiro[3.5]nonane](/img/structure/B2998233.png)